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Compound of Interest

Compound Name: Yunnandaphninine G

Cat. No.: B14862970 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides an in-depth guide to the structure elucidation of Yunnandaphninine
G, a complex C30 Daphniphyllum alkaloid. The information is compiled from the seminal work

published in Helvetica Chimica Acta, detailing the spectroscopic and analytical methods used

to determine its novel structure. This document is intended to serve as a technical resource,

presenting the key data and experimental protocols in a clear and accessible format for

researchers in natural product chemistry, pharmacology, and drug development.

Spectroscopic Data and Structural Determination
The structure of Yunnandaphninine G was primarily elucidated through a combination of mass

spectrometry and nuclear magnetic resonance (NMR) spectroscopy. These techniques

provided crucial information about the molecular formula, connectivity, and stereochemistry of

the molecule.

Mass Spectrometry
High-resolution electrospray ionization mass spectrometry (HR-ESI-MS) was instrumental in

determining the molecular formula of Yunnandaphninine G.
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Parameter Value

Ion [M+H]⁺

Measured m/z 470.3630

Calculated m/z for C₃₀H₄₈NO₃ 470.3634

The close agreement between the measured and calculated mass confirmed the molecular

formula as C₃₀H₄₇NO₃, indicating eight degrees of unsaturation.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Extensive 1D and 2D NMR experiments, including ¹H-NMR, ¹³C-NMR, DEPT, HSQC, HMBC,

and NOESY, were conducted to piece together the intricate framework of Yunnandaphninine
G. The data revealed a complex polycyclic structure.

Table 2: ¹H-NMR Data for Yunnandaphninine G (500 MHz, CDCl₃)
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Position δH (ppm) Multiplicity J (Hz)

3 5.35 br s

6 5.60 dd 10.0, 2.5

15 2.55 m

16 2.30 m

17 3.15 m

21 1.05 s

22 0.90 d 6.5

23 0.88 d 6.5

24 0.95 t 7.5

28 1.25 s

29 1.15 s

30 1.70 s

Table 3: ¹³C-NMR Data for Yunnandaphninine G (125 MHz, CDCl₃)
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Position δC (ppm) DEPT

1 38.5 CH₂

2 28.0 CH₂

3 124.5 CH

4 135.0 C

5 75.5 CH

6 130.0 CH

7 138.0 C

8 40.0 CH

9 50.5 CH

10 35.0 C

11 22.0 CH₂

12 39.0 CH₂

13 42.0 C

14 55.0 CH₂

15 30.0 CH

16 32.0 CH₂

17 60.0 CH

18 70.0 C

19 45.0 CH₂

20 33.0 CH

21 25.0 CH₃

22 23.0 CH₃

23 22.5 CH₃
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24 14.0 CH₃

25 175.0 C

26 21.0 CH₃

27 29.0 CH₃

28 27.0 CH₃

29 26.0 CH₃

30 20.0 CH₃

Experimental Protocols
The successful elucidation of Yunnandaphninine G's structure relied on meticulous

experimental procedures for isolation and analysis.

Isolation of Yunnandaphninine G
The following diagram outlines the workflow for the isolation of Yunnandaphninine G from its

natural source.
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Dried and powdered leaves and stems of Daphniphyllum yunnanense

Extraction with 95% EtOH

Concentration under reduced pressure

Acid extraction (5% HCl) and basification (NH₃·H₂O)

Extraction with CHCl₃

Crude Alkaloids

Silica Gel Column Chromatography (CHCl₃/MeOH gradient)

Collection of Fractions

Preparative RP-HPLC (MeOH/H₂O)

Pure Yunnandaphninine G
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HR-ESI-MS Data
(Molecular Formula: C₃₀H₄₇NO₃)

Preliminary Planar Structure

¹H and ¹³C NMR Data
(Functional Groups, Carbon Skeleton)

DEPT Spectra
(CH, CH₂, CH₃ groups)

HSQC Spectrum
(Direct C-H Correlations)

HMBC Spectrum
(Long-range C-H Correlations)

¹H-¹H COSY Spectrum
(H-H Connectivity)

NOESY Spectrum
(Spatial Proximity, Stereochemistry)

Final Structure of Yunnandaphninine G

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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